Cas no 129401-88-3 (2-Propen-1-one,1-(4-phenyl-1-piperazinyl)-)

2-Propen-1-one,1-(4-phenyl-1-piperazinyl)- is a specialized organic compound featuring a propenone moiety linked to a phenylpiperazine group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for constructing pharmacologically active intermediates. The presence of the phenylpiperazine moiety enhances binding affinity in receptor-targeted applications, while the α,β-unsaturated ketone group offers versatility in Michael additions and nucleophilic conjugate reactions. Its well-defined molecular architecture ensures consistent performance in heterocyclic synthesis and medicinal chemistry research. The compound is typically employed in controlled environments due to its reactive nature, requiring careful handling under inert conditions. Its purity and stability are critical for reproducible results in advanced organic synthesis.

2-Propen-1-one,1-(4-phenyl-1-piperazinyl)- structure

129401-88-3 structure

Product Name:2-Propen-1-one,1-(4-phenyl-1-piperazinyl)-

CAS No:129401-88-3

MF:C₁₃H₁₆N₂O

MW:216.278943061829

CID:178957

PubChem ID:125371

Update Time:2025-06-09

2-Propen-1-one,1-(4-phenyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one,1-(4-phenyl-1-piperazinyl)-
- 1-(4-phenylpiperazin-1-yl)prop-2-en-1-one
- N-acryloyl-N'-phenylpiperazine
- 1-(1-Oxo-2-propenyl)-4-phenylpiperazine
- AC1L2OHH
- ACMC-20mt88
- CCRIS 4335
- CTK4B6259
- Piperazine, 1-(1-oxo-2-propenyl)-4-phenyl-
- SureCN8014611
- N-Acryloyl-N/'-phenylpiperazine
- 2-Propen-1-one, 1-(4-phenyl-1-piperazinyl)-
- DTXSID80156150
- SCHEMBL8014611
- CS-0337984
- N-acryloyl-N'-phenyl-piperazine
- GP-0517
- Acr-NPP
- 1-(4-PHENYLPIPERAZINO)-2-PROPEN-1-ONE
- 1-(4-Phenyl-1-piperazinyl)-2-propen-1-one
- EN300-7531960
- Z440633766
- WGL7KCZ5TX
- 129401-88-3
- AKOS009808281
- Inchi： 1S/C13H16N2O/c1-2-13(16)15-10-8-14(9-11-15)12-6-4-3-5-7-12/h2-7H,1,8-11H2
- InChI Key： RHLXKNKGQYNPCQ-UHFFFAOYSA-N
- SMILES： O=C(C=C)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 216.12638
Monoisotopic Mass: 216.126263138g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 23.6Å²

Experimental Properties

PSA: 23.55

2-Propen-1-one,1-(4-phenyl-1-piperazinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	GP-0517-1MG	1-(4-phenylpiperazin-1-yl)prop-2-en-1-one	129401-88-3	>97%	1mg	£37.00	2025-02-09
Key Organics Ltd	GP-0517-5MG	1-(4-phenylpiperazin-1-yl)prop-2-en-1-one	129401-88-3	>97%	5mg	£46.00	2025-02-09
Key Organics Ltd	GP-0517-10MG	1-(4-phenylpiperazin-1-yl)prop-2-en-1-one	129401-88-3	>97%	10mg	£63.00	2025-02-09
Key Organics Ltd	GP-0517-20MG	1-(4-phenylpiperazin-1-yl)prop-2-en-1-one	129401-88-3	>97%	20mg	￡76.00	2023-04-19
Key Organics Ltd	GP-0517-50MG	1-(4-phenylpiperazin-1-yl)prop-2-en-1-one	129401-88-3	>97%	50mg	£102.00	2025-02-09
Key Organics Ltd	GP-0517-100MG	1-(4-phenylpiperazin-1-yl)prop-2-en-1-one	129401-88-3	>97%	100mg	£146.00	2025-02-09
Enamine	EN300-7531960-1.0g	1-(4-phenylpiperazin-1-yl)prop-2-en-1-one	129401-88-3	95%	1.0g	$557.0	2024-05-23
Enamine	EN300-7531960-0.05g	1-(4-phenylpiperazin-1-yl)prop-2-en-1-one	129401-88-3	95%	0.05g	$468.0	2024-05-23
Enamine	EN300-7531960-0.1g	1-(4-phenylpiperazin-1-yl)prop-2-en-1-one	129401-88-3	95%	0.1g	$490.0	2024-05-23
Enamine	EN300-7531960-0.25g	1-(4-phenylpiperazin-1-yl)prop-2-en-1-one	129401-88-3	95%	0.25g	$513.0	2024-05-23